N-(5-chloro-2-cyanophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoacetamide

• IUPAC Name: N-(5-chloro-2-cyanophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoacetamide
• InChI: InChI=1S/C20H19ClN4O3/c1-28-17-6-4-16(5-7-17)24-8-10-25(11-9-24)20(27)19(26)23-18-12-15(21)3-2-14(18)13-22/h2-7,12H,8-11H2,1H3,(H,23,26)
• InChI Key: JBDFGPRCHGZSSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C(=O)NC3=C(C=CC(=C3)Cl)C#N
• Molecular Formula: C20H19ClN4O3
• Molecular Weight: 398.8 g/mol

Description

N-(5-chloro-2-cyanophenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxoacetamide, also known as CMPI, is a novel compound that has shown potential in various scientific research applications. CMPI is a piperazine derivative that has a unique chemical structure and has been synthesized using different methods.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research involving the synthesis of novel compounds, such as 1,2,4-triazole derivatives and benzodifuranyl derivatives, highlights the exploration of antimicrobial activities against various microorganisms. For example, Bektaş et al. (2007) synthesized 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, showcasing their potential antimicrobial activities, which indicates the interest in developing compounds with improved antimicrobial properties (Bektaş et al., 2007). Similarly, Abu‐Hashem et al. (2020) worked on derivatives derived from visnaginone and khellinone, assessing their anti-inflammatory and analgesic agents, which further implies the broad spectrum of research applications for compounds with related structures (Abu‐Hashem et al., 2020).

Structural Characterization and Molecular Docking

The structural characterization and molecular docking studies of related compounds provide insight into their potential therapeutic applications. For instance, Zhang et al. (2007) focused on the synthesis and structural characterization of 1,4-di(2-methoxyphenyl)-2,5-piperazinedione, emphasizing the importance of crystallography in understanding compound structures (Zhang et al., 2007). Mehta et al. (2019) synthesized 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives, evaluating their antimicrobial and anticancer activities through molecular docking studies, highlighting the potential of such compounds in drug discovery (Mehta et al., 2019).

Antihistaminic and Anti-Ischemic Activities

Research also explores the antihistaminic and anti-ischemic potentials of compounds with similar piperazine structures. Iemura et al. (1986) synthesized 2-(4-substituted-1-piperazinyl)benzimidazoles, evaluating their H1-antihistaminic activity, which underscores the therapeutic value of such compounds in treating allergies (Iemura et al., 1986). Zhong et al. (2018) investigated cinnamide derivatives for their anti-ischemic activity, demonstrating the potential of these compounds in neuroprotection and treatment of cerebral infarction (Zhong et al., 2018).